![molecular formula C16H13BrN2 B3185919 7-Bromo-6-methyl-2-phenylquinolin-4-amine CAS No. 1189107-03-6](/img/structure/B3185919.png)
7-Bromo-6-methyl-2-phenylquinolin-4-amine
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Overview
Description
Synthesis Analysis
The synthesis of quinoline derivatives, such as “7-Bromo-6-methyl-2-phenylquinolin-4-amine”, involves various methods. Some of the well-known classical synthesis protocols include Gould–Jacob, Friedländer, Ptzinger, Skraup, Doebner von Miller, and Conrad Limpach . Transition metal catalyzed reactions, metal-free ionic liquid mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound .
Properties
CAS No. |
1189107-03-6 |
---|---|
Molecular Formula |
C16H13BrN2 |
Molecular Weight |
313.19 g/mol |
IUPAC Name |
7-bromo-6-methyl-2-phenylquinolin-4-amine |
InChI |
InChI=1S/C16H13BrN2/c1-10-7-12-14(18)9-15(11-5-3-2-4-6-11)19-16(12)8-13(10)17/h2-9H,1H3,(H2,18,19) |
InChI Key |
UQLABBSIMHOQAZ-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1Br)N=C(C=C2N)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC2=C(C=C1Br)N=C(C=C2N)C3=CC=CC=C3 |
Origin of Product |
United States |
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